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Compound of Interest

Compound Name:
2-Azido-N-phenylacetyl-

butyramide

Cat. No.: B12048913

Get Quote

Introduction & Mechanistic Basis[1]
2-Azido-N-phenylacetyl-butyramide (C₁₂H₁₄N₄O₂) is a specialized "masked" or "activated"

azido-heterofunctional reagent. Unlike standard NHS-azides, this molecule features an acyclic

imide core (diacylamine) stabilized by a phenylacetyl group. Its unique structure grants it dual

utility in proteomics and drug development:

Chemical Acylation Reagent: The electron-withdrawing nature of the imide bond activates

the carbonyls, allowing the transfer of the 2-azidobutyryl moiety to nucleophilic residues

(e.g., Lysine

-amines) under mild conditions. This installs a "Click-ready" azide handle.[1]

Enzyme-Responsive Probe (PGA Substrate): The N-phenylacetyl group is a specific

recognition motif for Penicillin G Acylase (PGA). This allows the reagent to function as a

"caged" metabolic probe or a substrate for activity-based protein profiling (ABPP) of PGA-

fusion systems.
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The molecule consists of two acyl chains sharing a central nitrogen:

Warhead A (Phenylacetyl): Serves as the enzyme recognition motif or the "leaving group"

during transacylation.

Warhead B (2-Azidobutyryl): The functional payload containing the bioorthogonal azide (

) group.

Experimental Workflows
Workflow A: Chemical Functionalization of Proteins
(Acylation)
Use Case: Installing an azide handle onto a protein or peptide for subsequent conjugation via

Click Chemistry.[1][2][3][4]

Materials
Target Protein: 1–5 mg/mL in PBS (pH 7.4). Avoid amine-containing buffers like Tris or

Glycine.

Reagent: 2-Azido-N-phenylacetyl-butyramide (Stock: 100 mM in DMSO).

Solvent: Anhydrous DMSO or DMF.

Purification: Zeba™ Spin Desalting Columns or Dialysis Cassettes (MWCO appropriate for

protein).

Protocol
Preparation: Dilute the protein solution to 2 mg/mL in PBS (pH 7.4). Adjust pH to 8.0 with 1M

NaHCO₃ to enhance lysine nucleophilicity if the protein is stable.

Reaction Setup: Add the 2-Azido-N-phenylacetyl-butyramide stock solution to the protein

sample to achieve a 10–20 molar excess over the protein.

Note: Keep final DMSO concentration < 10% (v/v) to prevent denaturation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pdf.benchchem.com/611/Functionalization_of_Biomolecules_with_Alkyne_Groups_Application_Notes_and_Protocols_for_Researchers_and_Drug_Development_Professionals.pdf
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC10571246/
https://pubmed.ncbi.nlm.nih.gov/32426964/
https://www.benchchem.com/product/b12048913/docs?utm_src=pdf-body#application-note-2-azido-n-phenylacetyl-butyramide-for-biomolecular-functionalization
https://www.benchchem.com/product/b12048913/docs?utm_src=pdf-body#application-note-2-azido-n-phenylacetyl-butyramide-for-biomolecular-functionalization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12048913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation: Incubate at Room Temperature (25°C) for 2–4 hours or at 4°C overnight with

gentle agitation.

Mechanism:[5][3][4] The protein amine attacks the imide carbonyl. Due to the steric bulk of

the phenylacetyl group and electronic factors, the 2-azidobutyryl group is transferred to the

lysine, releasing phenylacetamide as a byproduct.

Quenching: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM to quench unreacted

imides. Incubate for 15 minutes.

Purification: Remove excess reagent and byproducts via desalting column or dialysis against

PBS.

Validation: The protein is now "Azido-functionalized" and ready for Click Chemistry (CuAAC

or SPAAC).

Workflow B: Enzymatic Activation & Profiling (PGA-
Mediated)
Use Case: Activity-Based Profiling of Penicillin G Acylase or PGA-triggered release of azido-

metabolites.

Protocol
System Setup: Prepare cell lysate or purified enzyme buffer (50 mM Phosphate, pH 7.5).

Probe Addition: Add 2-Azido-N-phenylacetyl-butyramide (Final conc: 50–100 µM).

Activation: Incubate at 37°C.

Reaction: PGA hydrolyzes the phenylacetyl group.

Release: Free 2-azidobutyramide (or 2-azidobutyrate) is released into the medium.

Downstream Application:

Metabolic Labeling: The released small molecule enters metabolic pathways (if applicable

to the cell type).
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Click Detection: Perform CuAAC with a fluorescent alkyne (e.g., TAMRA-Alkyne) to

visualize the released species or the active site if the mechanism involves an acyl-enzyme

intermediate.

Visualization of Pathways[1]
The following diagram illustrates the dual mechanistic pathways of the reagent: Chemical

Acylation vs. Enzymatic Activation.
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Figure 1: Mechanistic bifurcation of 2-Azido-N-phenylacetyl-butyramide based on reaction

conditions.

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) Protocol
Once the biomolecule is functionalized (via Workflow A), use this protocol to conjugate a

payload (e.g., Fluorophore-Alkyne).

Reagent Mix (Prepare Fresh)
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Component Stock Conc.[6][7] Final Conc. Role

CuSO₄ 50 mM (H₂O) 1 mM Catalyst Source

THPTA Ligand 100 mM (H₂O) 5 mM
Cu(I) Stabilizer &

Protectant

Sodium Ascorbate 100 mM (H₂O) 10 mM
Reducing Agent

(Initiator)

Alkyne Probe 10 mM (DMSO) 50–100 µM Labeling Partner

Note: Premix CuSO₄ and THPTA before adding to the reaction to prevent protein precipitation.

Step-by-Step
Mix Protein-Azide (50 µL) with Alkyne Probe.

Add the CuSO₄/THPTA premix.[2]

Add Sodium Ascorbate last to start the reaction.[2]

Incubate for 1 hour at Room Temperature in the dark.

Precipitate protein (Acetone/Ethanol) or desalt to remove excess click reagents.
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Standard organic synthesis principles regarding acyclic imide transacylation (N-acyl

transfer).

Sigma-Aldrich Product Reference: 2-Azido-N-phenylacetyl-butyramide (AldrichCPR).[8]

(Note: Representative link for AldrichCPR collection).

Azide-Based Metabolic Labeling:

Prescher, J. A., & Bertozzi, C. R. (2005). Chemistry in living systems. Nature Chemical

Biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12048913?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12048913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

